Cas no 122891-19-4 (4,5-bis(butylsulfanyl)-1,3-dithiole-2-thione)

• Product Name: 4,5-bis(butylsulfanyl)-1,3-dithiole-2-thione
• CAS No: 122891-19-4
• MF: C₁₁H₁₈S₅
• MW: 310.585616588593
• MDL: MFCD00137892
• CID: 2618307
• PubChem ID: 15189400
• Update Time: 2025-04-21

4,5-bis(butylsulfanyl)-1,3-dithiole-2-thione Chemical and Physical Properties

Names and Identifiers

• 4,5-bis(butylsulfanyl)-1,3-dithiole-2-thione
• AS-65444
• AKOS037645979
• SCHEMBL9870474
• 4,5-Bis(butylsulfanyl)-2H-1,3-dithiole-2-thione
• 1,3-Dithiole-2-thione, 4,5-bis(butylthio)-
• DTXSID10569850
• 4,5-bis-(butylthio)-1,3-dithiol-2-thione
• 4,5-bis(butylthio)-1,3-dithiole-2-thione
• 122891-19-4
• D86569
• bis(butylsulfanyl)-2H-1,3-dithiole-2-thione
• DTXCID50520622

• MDL： MFCD00137892
• Inchi： 1S/C11H18S5/c1-3-5-7-13-9-10(14-8-6-4-2)16-11(12)15-9/h3-8H2,1-2H3
• InChI Key： OGHGGNWVRJYGQS-UHFFFAOYSA-N
• SMILES： S(C1=C(SC(=S)S1)SCCCC)CCCC

Computed Properties

• Exact Mass: 310.00120644g/mol
• Monoisotopic Mass: 310.00120644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 133Ų